Cas no 143839-02-5 (Urs-12-en-28-oic acid,2,3,23-trihydroxy-, (2a,3b,4b)-)

Urs-12-en-28-oic acid, 2,3,23-trihydroxy-, (2α,3β,4β)-, is a triterpenoid compound with a well-defined stereochemistry, characterized by hydroxyl groups at the 2, 3, and 23 positions. Its structural features contribute to its potential bioactivity, including anti-inflammatory, hepatoprotective, and antioxidant properties. The compound's rigid pentacyclic framework and hydroxylation pattern enhance its solubility and interaction with biological targets, making it valuable for pharmaceutical and biochemical research. High purity and well-characterized stereochemistry ensure reproducibility in studies involving metabolic pathways or receptor binding. Its derivatives are of interest in drug development due to their ability to modulate enzyme activity and cellular signaling. Suitable for use as a reference standard or intermediate in synthetic applications.

Urs-12-en-28-oic acid,2,3,23-trihydroxy-, (2a,3b,4b)- structure

143839-02-5 structure

Product Name:Urs-12-en-28-oic acid,2,3,23-trihydroxy-, (2a,3b,4b)-

CAS No:143839-02-5

MF:C₃₀H₄₈O₅

MW:488.699130058289

CID:98009

PubChem ID:73554050

Update Time:2025-06-07

Urs-12-en-28-oic acid,2,3,23-trihydroxy-, (2a,3b,4b)- Chemical and Physical Properties

Names and Identifiers

- Urs-12-en-28-oic acid,2,3,23-trihydroxy-, (2a,3b,4b)-
- 2,24-Dihydroxyursolic acid
- 2Α,24-DIHYDROXYURSOLIC ACID
- 2a,3b,24-Trihydroxyurs-12-en-28-oic acid
- [ "2", "3", "24-Trihydroxy-12-ursen-28-oic acid" ]
- 2alpha,24-Dihydroxyursolic acid
- AKOS022184601
- 143839-02-5
- (1S,2R,4aS,6aR,6aS,6bR,10R,12aR,14bS)-10,11-dihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid
- CID 73554050
- 2
- SCHEMBL5799474
- FS-10358
- 2??,24-Dihydroxyursolic acid
- AKOS040735822
- 2alpha,3beta,24-trihydroxyurs-12-en-28-oic acid
- Inchi： 1S/C30H48O5/c1-17-9-12-30(25(34)35)14-13-28(5)19(23(30)18(17)2)7-8-22-26(3)15-20(32)24(33)27(4,16-31)21(26)10-11-29(22,28)6/h7,17-18,20-24,31-33H,8-16H2,1-6H3,(H,34,35)/t17-,18+,20?,21?,22-,23+,24+,26+,27?,28-,29-,30+/m1/s1
- InChI Key： JXSVIVRDWWRQRT-MRWSKXGLSA-N
- SMILES： O[C@H]1C(C[C@@]2(C)C(C1(C)CO)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CC[C@@H](C)[C@H](C)[C@H]4C3=CC[C@@H]12)O